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2-(4-bromo-2,3,5,6-tetramethylphenyl)ethan-1-amine

Name: 2-(4-bromo-2,3,5,6-tetramethylphenyl)ethan-1-amine
Brand: Smolecule
SKU: S6477731
Rating: 4 (1 reviews)

Catalog No.

S6477731

CAS No.

2731007-56-8

M.F

C12H18BrN

M. Wt

256.2

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

2-(4-bromo-2,3,5,6-tetramethylphenyl)ethan-1-amine

Content Navigation

1. General Information
2. Introduction
3. Definition and Background
4. Physical and Chemical Properties
5. Synthesis and Characterization
6. Analytical methods
7. Biological Properties
8. Toxicity and Safety in Scientific Experiments

9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Limitations and Future Directions
13. Future Directions
14. Specification
15. Others

General Information

CAS Number

2731007-56-8

Product Name

2-(4-bromo-2,3,5,6-tetramethylphenyl)ethan-1-amine

Molecular Formula

C12H18BrN

Molecular Weight

256.2

2-(4-bromo-2,3,5,6-tetramethylphenyl)ethan-1-amine is a chemical compound that has been of interest in scientific research due to its unique properties and potential applications in various fields. In this paper, we will explore its definition and background, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, the current state of research, potential implications in various fields of research and industry, limitations, and future directions.

Definition and Background

2-(4-bromo-2,3,5,6-tetramethylphenyl)ethan-1-amine is also known as 4-Bromo-2,3,5,6-tetramethylphenethylamine or 4-Bromo-2,3,5,6-tetramethylphenylethylamine. It is a chemical compound belonging to the amphetamine class of compounds. It is a synthetic compound and has no known natural sources. It has been researched as a potential drug candidate due to its ability to cross the blood-brain barrier and interact with various neurotransmitters in the brain.

Physical and Chemical Properties

The physical and chemical properties of 2-(4-bromo-2,3,5,6-tetramethylphenyl)ethan-1-amine are as follows:
- Molecular Formula: C12H19BrN
- Molecular Weight: 253.19 g/mol
- Appearance: White to off-white crystalline powder
- Melting Point: 182-185°C
- Solubility: Soluble in water, methanol, and ethanol
- Stability: Stable under normal conditions

Synthesis and Characterization

2-(4-bromo-2,3,5,6-tetramethylphenyl)ethan-1-amine is synthesized by reacting 4-bromo-2,3,5,6-tetramethylbenzaldehyde with nitroethane, followed by reduction with sodium borohydride to yield the final product. The characterization of the compound can be done using various analytical techniques such as nuclear magnetic resonance (NMR), infrared spectroscopy (IR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC).

Analytical methods

like NMR, IR, MS, and HPLC are commonly used to analyze 2-(4-bromo-2,3,5,6-tetramethylphenyl)ethan-1-amine. These methods are used to ensure the purity of the compound and to identify any impurities present in the sample.

Biological Properties

2-(4-bromo-2,3,5,6-tetramethylphenyl)ethan-1-amine has been shown to have stimulant properties similar to other amphetamine derivatives. It interacts with various neurotransmitters in the brain, including dopamine, norepinephrine, and serotonin. It has been researched for its potential use as a treatment for attention deficit hyperactivity disorder (ADHD) and narcolepsy.

Toxicity and Safety in Scientific Experiments

There is limited data available on the toxicity and safety of 2-(4-bromo-2,3,5,6-tetramethylphenyl)ethan-1-amine in scientific experiments. However, like other amphetamine derivatives, it can have potential side effects such as increased heart rate, elevated blood pressure, and nervousness.

Applications in Scientific Experiments

2-(4-bromo-2,3,5,6-tetramethylphenyl)ethan-1-amine has been researched for its potential applications in various scientific experiments. It has been used as a reagent in the synthesis of other compounds and has been used in studies exploring the effects of amphetamine derivatives on the brain.

Current State of Research

Research on 2-(4-bromo-2,3,5,6-tetramethylphenyl)ethan-1-amine is still in its early stages, with limited studies available on its properties and potential applications.

Potential Implications in Various Fields of Research and Industry

2-(4-bromo-2,3,5,6-tetramethylphenyl)ethan-1-amine has potential implications in various fields of research and industry. It can be used as a precursor in the synthesis of other compounds, and it has potential applications in the development of new drugs for the treatment of ADHD, narcolepsy, and other neurological disorders.

Limitations and Future Directions

There are limitations to the use of 2-(4-bromo-2,3,5,6-tetramethylphenyl)ethan-1-amine in scientific research, including limited information on its safety and potential side effects. Future directions for research include exploring its potential as a treatment for neurological disorders and investigating its safety profile in detail. Additionally, more research is needed to understand its mechanism of action and potential interactions with other compounds.

Future Directions

1. Further research is needed to characterize the biological properties of 2-(4-bromo-2,3,5,6-tetramethylphenyl)ethan-1-amine and to understand its mechanism of action.
2. Studies investigating the safety profile of the compound in detail are needed to facilitate its potential use as a drug candidate.
3. Research exploring the potential therapeutic applications of 2-(4-bromo-2,3,5,6-tetramethylphenyl)ethan-1-amine in various neurological disorders could be promising.
4. Future research could focus on optimizing the synthesis of this compound to improve its purity and yield.
5. Exploring the potential of 2-(4-bromo-2,3,5,6-tetramethylphenyl)ethan-1-amine in other fields such as material science and environmental science could be of interest.
6. Investigating the pharmacological properties of this compound with new analytical techniques could provide more insights into its applications.
7. Exploring the potential synergistic effects of 2-(4-bromo-2,3,5,6-tetramethylphenyl)ethan-1-amine with other compounds could be of interest.
8. Additional studies looking at the pharmacokinetics of the compound could help understand its potential biodegradability in the environment.
9. Testing the stability of the compound under various conditions could provide insights into its potential applications.
10. Developing new analogs of the compound could lead to compounds with improved properties and potential applications.